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Compound of Interest

Compound Name: 5-Bromo-4-methylquinoline

CAS No.: 698392-18-6

Cat. No.: B1510270

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 5-
Bromo-4-methylquinoline. In the absence of direct experimental spectra in publicly available

databases, this guide synthesizes data from foundational and substituted quinoline structures

—namely quinoline, 4-methylquinoline, and 5-bromoquinoline—to predict the spectral

characteristics of the target molecule. This approach, rooted in the principles of substituent

effects in spectroscopy, offers a robust and scientifically-grounded framework for researchers,

scientists, and professionals in drug development.

Introduction: The Quinoline Scaffold in Research
Quinoline and its derivatives are a cornerstone in medicinal chemistry and materials science,

forming the structural core of numerous pharmaceuticals and functional materials. The precise

characterization of novel quinoline derivatives is paramount for understanding their structure-

activity relationships and ensuring their purity and identity. Spectroscopic techniques such as

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)

are indispensable tools in this characterization process. This guide focuses on 5-Bromo-4-
methylquinoline, a halogenated and alkylated quinoline derivative, providing predicted

spectroscopic data and the scientific rationale behind these predictions.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR data for 5-Bromo-4-methylquinoline are based on

the analysis of substituent effects on the quinoline ring.

Predicted ¹H NMR Data
The ¹H NMR spectrum is predicted by considering the individual effects of the 4-methyl and 5-

bromo substituents on the chemical shifts and coupling constants of the quinoline protons. The

methyl group at the C4 position will cause a slight shielding (upfield shift) of the neighboring

proton at C3, while the bromine at C5 will induce a significant deshielding (downfield shift) of

the adjacent protons at C6 and a peri-deshielding effect on the H8 proton.

Proton
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J, Hz)

H-2 8.85 d 4.5

H-3 7.45 d 4.5

CH₃ 2.65 s -

H-6 7.95 dd 8.8, 7.5

H-7 7.60 t 7.8

H-8 8.20 d 8.5

Predicted ¹³C NMR Data
The ¹³C NMR spectrum is predicted by analyzing the additive effects of the methyl and bromo

substituents on the carbon chemical shifts of the quinoline core. The methyl group will cause a

downfield shift at C4 and a slight upfield shift at C3 and C4a. The bromine atom will induce a

significant downfield shift at C5 and influence the chemical shifts of the surrounding carbons.
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Carbon Predicted Chemical Shift (δ, ppm)

C-2 150.5

C-3 122.0

C-4 145.0

CH₃ 18.5

C-4a 128.5

C-5 120.0

C-6 135.0

C-7 127.5

C-8 129.0

C-8a 148.0

Experimental Protocol for NMR Spectroscopy
A standardized protocol for acquiring high-quality NMR spectra for a solid organic compound

like 5-Bromo-4-methylquinoline is outlined below.

Methodology:

Sample Preparation:

Accurately weigh 5-10 mg of 5-Bromo-4-methylquinoline.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃)

containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Ensure the sample

is fully dissolved.

Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry 5

mm NMR tube.

Instrument Setup:
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Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and

symmetrical peak shape for the TMS signal.

Data Acquisition:

¹H NMR: Acquire the spectrum with a sufficient number of scans (typically 16-32) to

achieve a good signal-to-noise ratio. Use a spectral width of approximately 12 ppm

centered around 6 ppm.

¹³C NMR: Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans

(typically 1024 or more) will be required due to the lower natural abundance of ¹³C. Use a

spectral width of approximately 220 ppm.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Perform phase and baseline corrections to the resulting spectrum.

Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and

77.16 ppm for the central peak of the CDCl₃ triplet in the ¹³C NMR spectrum.

NMR Spectroscopy Experimental Workflow.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule by measuring the

absorption of infrared radiation. The predicted IR spectrum for 5-Bromo-4-methylquinoline is

based on the characteristic absorptions of the quinoline ring, aromatic C-H bonds, methyl

groups, and C-Br bonds.

Predicted IR Absorption Data
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Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Medium Aromatic C-H Stretch

2950-2850 Medium Methyl C-H Stretch

1620-1580 Strong C=C and C=N Ring Stretching

1500-1400 Strong
Aromatic Ring Skeletal

Vibrations

1380 Medium Methyl C-H Bending

850-750 Strong
Aromatic C-H Out-of-Plane

Bending

600-500 Medium-Strong C-Br Stretch

Experimental Protocol for FTIR Spectroscopy
For a solid sample like 5-Bromo-4-methylquinoline, the Attenuated Total Reflectance (ATR)

technique is a modern and efficient method for obtaining an IR spectrum.

Methodology:

Instrument Preparation:

Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Clean with a soft cloth

dampened with isopropanol and allow it to dry completely.

Record a background spectrum of the empty ATR setup. This will be automatically

subtracted from the sample spectrum.

Sample Application:

Place a small amount of the solid 5-Bromo-4-methylquinoline onto the center of the ATR

crystal.

Lower the press arm to apply consistent pressure to the sample, ensuring good contact

with the crystal.
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Data Acquisition:

Acquire the IR spectrum, typically by co-adding 16 to 32 scans over the range of 4000-400

cm⁻¹.

Post-Measurement:

Clean the ATR crystal and the press arm thoroughly after the measurement.

FTIR-ATR Spectroscopy Experimental Workflow.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule. The fragmentation pattern can also offer valuable structural insights. The

predicted mass spectrum for 5-Bromo-4-methylquinoline is based on the known

fragmentation pathways of quinoline and the isotopic pattern of bromine.

Predicted Mass Spectrometry Data
The molecular formula of 5-Bromo-4-methylquinoline is C₁₀H₈BrN. The presence of bromine,

with its two major isotopes ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), will result in a characteristic

M/M+2 isotopic pattern for the molecular ion and any bromine-containing fragments.

m/z (predicted) Ion Comments

221/223 [C₁₀H₈BrN]⁺

Molecular ion (M⁺) peak

cluster, with approximately 1:1

intensity ratio.

206/208 [C₉H₅BrN]⁺
Loss of a methyl radical

(•CH₃).

142 [C₁₀H₈N]⁺ Loss of a bromine radical (•Br).

128 [C₉H₆N]⁺
Loss of HCN from the [M-Br]⁺

fragment.

115 [C₉H₇]⁺
Loss of N from the [M-Br]⁺

fragment.
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Experimental Protocol for Mass Spectrometry
Electron Ionization (EI) is a common technique for the analysis of relatively small, volatile

organic molecules.

Methodology:

Sample Introduction:

Introduce a small amount of the sample into the mass spectrometer, typically via a direct

insertion probe for solids or after separation by gas chromatography (GC-MS).

If using a direct probe, the sample is heated to ensure vaporization into the ion source.

Ionization:

In the ion source, the gaseous sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), leading to the formation of a radical cation (the molecular

ion) and subsequent fragmentation.

Mass Analysis:

The resulting ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection:

The separated ions are detected, and their abundance is recorded, generating a mass

spectrum.

Electron Ionization Mass Spectrometry Workflow.

Conclusion
The spectroscopic data presented in this guide, while predicted, are based on a thorough

analysis of well-established substituent effects and data from closely related compounds. This

in-depth guide provides a reliable starting point for the spectroscopic characterization of 5-
Bromo-4-methylquinoline. Experimental verification of this data is recommended for definitive
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structural confirmation. The provided protocols offer a standardized approach for obtaining

high-quality spectroscopic data for this and similar quinoline derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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